Cas no 139547-27-6 (3,6-Pyridazinedione,1,2-dihydro-2-methyl-4-[(4-methylphenyl)thio]-1-phenyl-)

• Product Name: 3,6-Pyridazinedione,1,2-dihydro-2-methyl-4-[(4-methylphenyl)thio]-1-phenyl-
• CAS No: 139547-27-6
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• CID: 1274397
• Update Time: 2024-08-04

3,6-Pyridazinedione,1,2-dihydro-2-methyl-4-[(4-methylphenyl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione,1,2-dihydro-2-methyl-4-[(4-methylphenyl)thio]-1-phenyl-
• 3,6-Pyridazinedione, 1,2-dihydro-2-methyl-4-[(4-methylphenyl)thio]-1-phenyl-

• Inchi： 1S/C18H16N2O2S/c1-13-8-10-15(11-9-13)23-16-12-17(21)20(19(2)18(16)22)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： UJDIMXLVEKUUPR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N(C2=CC=CC=C2)C(=O)C=C1SC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 324.09338

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 461.0±55.0 °C(Predicted)
• PSA: 40.62
• pka: -1.50±0.40(Predicted)